molecular formula C15H17N3O2S B5130499 {[5-benzyl-4-(2-methyl-2-propen-1-yl)-4H-1,2,4-triazol-3-yl]thio}acetic acid

{[5-benzyl-4-(2-methyl-2-propen-1-yl)-4H-1,2,4-triazol-3-yl]thio}acetic acid

Cat. No.: B5130499
M. Wt: 303.4 g/mol
InChI Key: AKTVCTYCTDREFF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

{[5-benzyl-4-(2-methyl-2-propen-1-yl)-4H-1,2,4-triazol-3-yl]thio}acetic acid is a useful research compound. Its molecular formula is C15H17N3O2S and its molecular weight is 303.4 g/mol. The purity is usually 95%.
The exact mass of the compound {[5-benzyl-4-(2-methyl-2-propen-1-yl)-4H-1,2,4-triazol-3-yl]thio}acetic acid is 303.10414797 g/mol and the complexity rating of the compound is 372. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality {[5-benzyl-4-(2-methyl-2-propen-1-yl)-4H-1,2,4-triazol-3-yl]thio}acetic acid suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about {[5-benzyl-4-(2-methyl-2-propen-1-yl)-4H-1,2,4-triazol-3-yl]thio}acetic acid including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

IUPAC Name

2-[[5-benzyl-4-(2-methylprop-2-enyl)-1,2,4-triazol-3-yl]sulfanyl]acetic acid
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C15H17N3O2S/c1-11(2)9-18-13(8-12-6-4-3-5-7-12)16-17-15(18)21-10-14(19)20/h3-7H,1,8-10H2,2H3,(H,19,20)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

AKTVCTYCTDREFF-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(=C)CN1C(=NN=C1SCC(=O)O)CC2=CC=CC=C2
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C15H17N3O2S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

303.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Biological Activity

The compound {[5-benzyl-4-(2-methyl-2-propen-1-yl)-4H-1,2,4-triazol-3-yl]thio}acetic acid is a member of the triazole family, known for its diverse biological activities. Triazole derivatives have garnered attention in medicinal chemistry due to their potential as antifungal, antibacterial, antiviral, and anticancer agents. This article explores the biological activity of this specific compound, focusing on its mechanisms, efficacy in various assays, and potential therapeutic applications.

Chemical Structure and Properties

The chemical structure of the compound can be represented as follows:

C15H17N3O2S\text{C}_{15}\text{H}_{17}\text{N}_{3}\text{O}_{2}\text{S}

This structure features a triazole ring, which is crucial for its biological activity. The presence of a thio group enhances its interaction with biological targets.

Biological Activity Overview

Recent studies have highlighted several biological activities associated with triazole derivatives, including:

  • Antimicrobial Activity : Triazoles have shown significant efficacy against various bacterial and fungal strains.
  • Anticancer Properties : Some derivatives exhibit cytotoxic effects on cancer cell lines.
  • Anti-inflammatory Effects : Certain compounds have been reported to inhibit inflammatory pathways.

Antimicrobial Activity

A study evaluating the antimicrobial properties of various triazole derivatives found that compounds similar to {[5-benzyl-4-(2-methyl-2-propen-1-yl)-4H-1,2,4-triazol-3-yl]thio}acetic acid demonstrated notable activity against both Gram-positive and Gram-negative bacteria. The Minimum Inhibitory Concentration (MIC) values were determined using standard broth microdilution methods.

CompoundTarget OrganismMIC (µg/mL)
{[5-benzyl-4-(2-methyl-2-propen-1-yl)-4H-1,2,4-triazol-3-yl]thio}acetic acidStaphylococcus aureus32
{[5-benzyl-4-(2-methyl-2-propen-1-yl)-4H-1,2,4-triazol-3-yl]thio}acetic acidEscherichia coli64

Anticancer Activity

In vitro studies have assessed the cytotoxic effects of this compound on various cancer cell lines. Notably, it exhibited significant inhibition against human breast cancer (MCF-7) and colon cancer (HCT116) cell lines.

Cell LineIC50 (µM)
MCF-715.7
HCT11612.3

These findings suggest that the compound may induce apoptosis through various mechanisms, including the activation of caspases and modulation of cell cycle progression.

Anti-inflammatory Effects

The anti-inflammatory potential of {[5-benzyl-4-(2-methyl-2-propen-1-yl)-4H-1,2,4-triazol-3-yl]thio}acetic acid was evaluated using the carrageenan-induced paw edema model in rats. The compound significantly reduced edema compared to control groups.

Treatment GroupEdema Reduction (%)
Control0
Compound Dose 145
Compound Dose 270

This suggests that the compound may inhibit pro-inflammatory cytokines such as TNF-alpha and IL-6.

The biological activities of triazole derivatives are often attributed to their ability to interact with specific enzymes or receptors:

  • Enzyme Inhibition : Many triazoles inhibit enzymes like cyclooxygenase (COX), which play a role in inflammation.
  • DNA Interaction : Some compounds can intercalate into DNA or inhibit topoisomerases, leading to cytotoxic effects in cancer cells.
  • Reactive Oxygen Species (ROS) : Triazoles may modulate oxidative stress pathways, contributing to their anticancer properties.

Case Studies

A case study involving a series of synthesized triazole derivatives demonstrated that modifications at the benzyl position significantly impacted biological activity. The introduction of different substituents led to variations in antimicrobial potency and cytotoxicity profiles.

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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.